Cas no 1801455-05-9 (tert-Butyl 6-hydroxy-6-methyl-1,4-oxazepane-4-carboxylate)

• Product Name: tert-Butyl 6-hydroxy-6-methyl-1,4-oxazepane-4-carboxylate
• CAS No: 1801455-05-9
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• MDL: MFCD28119197
• CID: 4615154
• PubChem ID: 118230348
• Update Time: 2025-06-14

tert-Butyl 6-hydroxy-6-methyl-1,4-oxazepane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-hydroxy-6-methyl-1,4-oxazepane-4-carboxylate
• BXC45505
• AKOS027256322
• 1801455-05-9
• SCHEMBL16903431
• CS-0038157
• SY125471
• DB-097190
• tert-Butyl6-hydroxy-6-methyl-1,4-oxazepane-4-carboxylate
• AS-70438
• MFCD28119197
• EN300-7327382
• 4-Boc-6-hydroxy-6-methyl-1,4-oxazepane
• 4-Boc-6-methyl-1,4-oxazepan-6-ol

• MDL： MFCD28119197
• Inchi： 1S/C11H21NO4/c1-10(2,3)16-9(13)12-5-6-15-8-11(4,14)7-12/h14H,5-8H2,1-4H3
• InChI Key： YWESQLSUICNPSE-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC(C)(C1)O

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59

Additional information on tert-Butyl 6-hydroxy-6-methyl-1,4-oxazepane-4-carboxylate

Recent Advances in the Study of tert-Butyl 6-hydroxy-6-methyl-1,4-oxazepane-4-carboxylate (CAS: 1801455-05-9)

The compound tert-Butyl 6-hydroxy-6-methyl-1,4-oxazepane-4-carboxylate (CAS: 1801455-05-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique oxazepane ring structure, has shown promising potential in various pharmaceutical applications, particularly as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its synthetic pathways, physicochemical properties, and biological activities, shedding light on its versatility and utility in drug discovery.

One of the most notable advancements in the study of this compound is its role in the development of protease inhibitors. Researchers have demonstrated that the oxazepane core can serve as a scaffold for designing inhibitors targeting enzymes such as HCV NS3/4A protease and SARS-CoV-2 main protease. The tert-butyl ester group enhances the compound's stability and bioavailability, making it a valuable building block for further derivatization. Computational modeling and X-ray crystallography studies have provided insights into the binding modes of derivatives of this compound, facilitating the rational design of more potent inhibitors.

In addition to its applications in protease inhibition, tert-Butyl 6-hydroxy-6-methyl-1,4-oxazepane-4-carboxylate has been explored for its potential in central nervous system (CNS) drug development. The oxazepane ring's conformational flexibility allows it to mimic natural ligands of neurotransmitter receptors, making it a candidate for the treatment of neurological disorders such as depression and anxiety. Recent preclinical studies have reported that derivatives of this compound exhibit favorable blood-brain barrier penetration and low toxicity profiles, underscoring their therapeutic potential.

The synthetic routes to tert-Butyl 6-hydroxy-6-methyl-1,4-oxazepane-4-carboxylate have also been optimized in recent years. Green chemistry approaches, including catalytic asymmetric synthesis and solvent-free reactions, have been employed to improve yield and reduce environmental impact. These advancements not only enhance the scalability of production but also align with the growing demand for sustainable pharmaceutical manufacturing practices.

Looking ahead, the continued exploration of tert-Butyl 6-hydroxy-6-methyl-1,4-oxazepane-4-carboxylate and its derivatives holds great promise for addressing unmet medical needs. Future research directions may include the development of targeted delivery systems, further optimization of pharmacokinetic properties, and expansion into new therapeutic areas such as oncology and immunology. As the field progresses, this compound is poised to play a pivotal role in the next generation of drug discovery and development.